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Compound of Interest

Compound Name: Ethyl 7(E)-nonadecenoate

Cat. No.: B15552331 Get Quote

Researchers, scientists, and drug development professionals may find a surprising scarcity of

public information regarding the discovery, history, and specific biological activities of ethyl
7(E)-nonadecenoate. Despite the vast landscape of chemical and biological research, this

particular long-chain fatty acid ester remains largely uncharacterized in publicly accessible

scientific literature.

While the broader class of fatty acid ethyl esters (FAEEs) is well-documented, with various

members identified from natural sources and synthesized for diverse research and industrial

purposes, ethyl 7(E)-nonadecenoate appears to be an outlier with no significant historical

record or detailed biological studies associated with it.

A thorough search of available scientific databases reveals no specific publications detailing

the initial discovery or a historical timeline of ethyl 7(E)-nonadecenoate. Its existence is

acknowledged primarily through chemical supplier listings, which provide basic chemical

properties but lack information on its origins or scientific provenance. The CAS number for the

(7E)-isomer is 2692622-84-5.

In contrast, related compounds have been the subject of scientific inquiry. For instance, (E)-9-

octadecenoic acid ethyl ester, a structurally similar compound, was isolated from lotus

seedpods and investigated for its anti-inflammatory properties.[1] This research demonstrated

that the compound could inhibit the production of inflammatory mediators like nitric oxide (NO)

and prostaglandin E2 (PGE2) in macrophage cell lines.[1] However, it is crucial to note that this
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is a different molecule, and its biological activities cannot be directly extrapolated to ethyl 7(E)-
nonadecenoate.

The lack of specific research on ethyl 7(E)-nonadecenoate means there are no publicly

available detailed experimental protocols for its synthesis or isolation, nor are there any

described signaling pathways or mechanisms of action to visualize. Consequently, the creation

of an in-depth technical guide or whitepaper with the requested data presentation, experimental

protocols, and visualizations is not feasible based on the current body of scientific literature.

Further research and initial studies would be required to elucidate the chemical synthesis,

natural occurrence (if any), and biological significance of ethyl 7(E)-nonadecenoate. Until

such research is conducted and published, it will remain a molecule of unknown history and

function within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (E)-9-Octadecenoic Acid Ethyl Ester Derived from Lotus Seedpod Ameliorates
Inflammatory Responses by Regulating MAPKs and NF-κB Signalling Pathways in LPS-
Induced RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ethyl 7(E)-Nonadecenoate: An Obscure Compound with
Limited Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552331#ethyl-7-e-nonadecenoate-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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